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The table below summarizes the key findings from economic evaluations of dapagliflozin for heart failure

across different countries and patient populations.

Country/Region
Patient
Population

Comparison

Incremental
Cost-
Effectiveness
Ratio (ICER)

Conclusion
Source
Model/Data

Spain Symptomatic
chronic HF

(all EF)

SoC €4,611 per
QALY gained

Highly cost-
effective

(ICER well
below

€25,000 WTP
threshold)

Markov model
(DAPA-

HF/DELIVER
pooled

analysis) [1]
[2]

United
Kingdom

HFrEF SoC Dominant (cost-
saving and more

effective)

Cost-effective Markov model
(DAPA-HF

trial) [3] [4]

United States HFrEF SoC &

Empagliflozin

More cost-

effective than
empagliflozin

Cost-effective Multiple

models [5]
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Country/Region
Patient
Population

Comparison

Incremental
Cost-
Effectiveness
Ratio (ICER)

Conclusion
Source
Model/Data

China HFrEF SoC &

Empagliflozin

More cost-

effective than
empagliflozin

Cost-effective Multiple

models [5]

Thailand HFrEF SoC Not cost-
effective in one

study

Results
mixed,

majority show
cost-

effectiveness

Country-
specific

model [5] [3]

South Korea HFrEF

(LVEF≤40%)

SoC More favorable

ICER than
HFpEF/HFmrEF

Cost-

effective, with
greater value

in HFrEF

Country-

specific
model [5]

Portugal HF (all EF) SoC Projected

significant cost
savings from

reduced
hospitalizations

Cost-saving

from a
hospital

budget
perspective

Projection

model
(DAPA-

HF/DELIVER
data) [6]

Abbreviations: EF: Ejection Fraction; HF: Heart Failure; HFrEF: Heart Failure with Reduced Ejection

Fraction; HFpEF: Heart Failure with Preserved Ejection Fraction; HFmrEF: Heart Failure with mildly

reduced Ejection Fraction; SoC: Standard of Care; ICER: Incremental Cost-Effectiveness Ratio; QALY:

Quality-Adjusted Life Year; WTP: Willingness-To-Pay.

Cost-Effectiveness of Dapagliflozin for Type 2 Diabetes
(T2DM)

For T2DM, dapagliflozin also demonstrates favorable economic profiles, as shown in the table below.
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Country/Setting
Patient
Population

Comparison
Key
Economic
Outcome

Conclusion
Source
Model/Data

United
Kingdom

T2DM
(high-risk)

Placebo Dominant
(saved £2,552

and gained
0.06 QALYs)

Cost-effective Cardiff T2DM
Model

(DECLARE-TIMI
58 trial) [7] [8]

India T2DM Canagliflozin Dominant
(less

expensive and
higher QALYs)

More cost-
effective than

canagliflozin

ECHO model
(Local cost &

clinical data) [9]

China T2DM Metformin ICER = 10,729
yuan per

QALY

Cost-effective
vs. metformin

Cardiff Diabetes
Model (Meta-

analysis of 71
studies) [10]

Detailed Methodologies of Key Economic Evaluations

To ensure reproducibility and critical appraisal, here are the experimental protocols and methodologies from

pivotal studies.

Economic Model for Heart Failure in Spain [1] [2]

Objective: To assess the cost-utility of dapagliflozin plus Standard of Care (SoC) versus SoC alone

for symptomatic chronic HF in Spain, including all ejection fraction types.
Model Type: Markov model with a lifetime horizon.

Perspective: Spanish National Health System.
Clinical Data Source: Pooled individual patient data from the DAPA-HF and DELIVER randomized

controlled trials.
Key Health States: The model simulated disease progression through health states defined by

patient symptoms (Kansas City Cardiomyopathy Questionnaire Total Symptom Score quartiles).
Key Events: The model incorporated risks for hospitalization for HF, urgent HF visits, and

cardiovascular death.
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Outcomes Measured: Costs, Life Years (LYs), Quality-Adjusted Life Years (QALYs), and the

Incremental Cost-Utility Ratio (ICUR).
Sensitivity Analysis: Probabilistic sensitivity analysis was performed, showing dapagliflozin was

cost-effective in 99.9% of simulations at a willingness-to-pay threshold of €25,000 per QALY.

This methodology is visually summarized in the following workflow:

HF Economic Evaluation Workflow

Study Population:
Symptomatic Chronic HF
(LVEF >40% and ≤40%)

Economic Model:
Markov Model

(Lifetime Horizon)

Clinical Inputs:
Pooled DAPA-HF &

DELIVER Trials

Health States:
KCCQ-TSS Quartiles

(Q1 - Q4)

Transient Events:
HF Hospitalization

Urgent HF Visit
CV Death

Economic Outputs:
Costs, LYs, QALYs

ICER/ICUR

Monthly Transitions Event Costs & Utility

Click to download full resolution via product page

Economic Model for T2DM in the United Kingdom [7] [8]

Objective: To evaluate the cost-effectiveness of dapagliflozin versus placebo in high-risk patients
with T2DM, using direct evidence from a cardiovascular outcomes trial.

Model Type: Adaptation of the Cardiff T2DM Model, a patient-level simulation model.
Perspective: UK healthcare payer.
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Clinical Data Source: Patient-level data from the DECLARE-TIMI 58 clinical trial.

Key Feature: The model integrated extrapolated survival curves for critical events (e.g., all-cause
mortality, heart failure hospitalization, stroke) observed in the trial over a patient's lifetime.

Outcomes Measured: Lifetime costs, life-years, QALYs, and ICER.
Sensitivity Analysis: Extensive scenario and sensitivity analyses confirmed the robustness of

results, with dapagliflozin being "dominant" (more effective and less costly) across all analyzed
subgroups.

The core logic of this evaluation is shown below:

T2DM Economic Evaluation Logic

Trial Data Input:
DECLARE-TIMI 58

Survival Curves

Simulation Model:
Cardiff T2DM Model

(Patient-Level)

Modeled Complications:
Mortality, HHF, Stroke

MI, Unstable Angina, ESKD

Result:
Dapagliflozin Dominant

(Cost Saving & QALY Gain)

Risk Factors:
HbA1c, SBP, Weight
(UKPDS Equations)

Click to download full resolution via product page

Influential Factors & Subgroup Analyses

Economic evaluations consistently identify several factors that most influence cost-effectiveness:
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Drug Price: The cost of dapagliflozin is repeatedly cited as the most sensitive parameter in models

[5] [3] [4]. A lower drug price significantly improves its cost-effectiveness profile.
Clinical Event Rates: Cardiovascular mortality and the probability of HF hospitalization are key

drivers. Treatments that effectively reduce these events yield greater long-term cost savings [5] [3].
Patient Subgroups:

Ejection Fraction: The cost-effectiveness of dapagliflozin is more pronounced in patients with
HFrEF (LVEF ≤40%) than in those with HFmrEF or HFpEF [5].

Diabetes Status: Dapagliflozin is often found to be more cost-effective for HF patients with
comorbid diabetes [5].

Key Takeaways for Researchers and Professionals

Broad Applicability: Economic evidence supports the cost-effectiveness of dapagliflozin for HF
across diverse international healthcare systems (US, UK, Europe, Asia) and for T2DM.

Head-to-Head Advantage: Some analyses suggest dapagliflozin may be more cost-effective than
empagliflozin for HFrEF in the US and China, and more cost-effective than canagliflozin for T2DM in

India [5] [9].
Value Beyond HFrEF: While strongest in HFrEF, dapagliflozin is also a cost-effective option for

HFpEF/HFmrEF, as demonstrated by the Spanish analysis [1].
Model Reliability: Conclusions are based on robust methodologies using high-quality, pooled data

from landmark clinical trials (DAPA-HF, DELIVER, DECLARE-TIMI 58) and validated economic
models.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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